Cas no 2034289-95-5 (5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane)

• Product Name: 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane
• CAS No: 2034289-95-5
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 5333430
• Update Time: 2025-07-08

5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-5-azabicyclo[2.2.1]heptane, 5-[[3,5-dimethyl-1-(1-methylethyl)-1H-pyrazol-4-yl]sulfonyl]-
• 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane

• Inchi： 1S/C13H21N3O3S/c1-8(2)16-10(4)13(9(3)14-16)20(17,18)15-6-12-5-11(15)7-19-12/h8,11-12H,5-7H2,1-4H3
• InChI Key： ZKCASALCEAXBOM-UHFFFAOYSA-N
• SMILES： C12CC(N(S(C3=C(C)N(C(C)C)N=C3C)(=O)=O)C1)CO2

Additional information on 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane

Comprehensive Guide to 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034289-95-5)

5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034289-95-5) is a specialized organic compound with a unique bicyclic structure, combining a pyrazole ring and a sulfonyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. Researchers are particularly interested in its sulfonyl and azabicyclo functionalities, which contribute to its reactivity and binding properties.

The molecular structure of 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane features a bicyclo[2.2.1]heptane core, which is known for its rigidity and stability. This makes the compound an excellent candidate for applications requiring precise molecular interactions. The presence of the dimethylpyrazole moiety further enhances its potential as a building block in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

Recent studies highlight the growing interest in sulfonyl-containing compounds like 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane due to their role in targeted drug delivery systems. The compound’s ability to act as a sulfonamide precursor has made it a subject of investigation in the synthesis of novel antibiotics and anti-inflammatory agents. Additionally, its azabicyclo structure is being explored for its potential in neurological drug development, addressing conditions such as Parkinson’s disease and epilepsy.

In the agrochemical sector, 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane is being evaluated for its pesticidal properties. The pyrazole-sulfonyl combination has shown promise in inhibiting specific enzymes in pests, offering a sustainable alternative to traditional pesticides. This aligns with the increasing demand for eco-friendly agrochemicals and green chemistry solutions in modern agriculture.

The synthesis of 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane involves multi-step organic reactions, including sulfonylation and cyclization processes. Researchers are optimizing these methods to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical and agrochemical applications. Advanced techniques such as microwave-assisted synthesis and flow chemistry are being explored to enhance efficiency and scalability.

From a market perspective, the demand for specialty chemicals like 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane is on the rise. Pharmaceutical companies and research institutions are actively seeking innovative compounds to address unmet medical needs. Similarly, the agrochemical industry is investing in next-generation pesticides to combat resistance and environmental concerns. This compound’s versatility positions it as a valuable asset in both sectors.

In conclusion, 5-{[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]sulfonyl}-2-oxa-5-azabicyclo[2.2.1]heptane (CAS No. 2034289-95-5) represents a promising avenue for research and development. Its unique structural features and potential applications in drug discovery and agrochemical innovation make it a compound of significant interest. As scientific advancements continue, this molecule is expected to play a pivotal role in addressing global challenges in healthcare and sustainable agriculture.